N-(2-chlorobenzyl)-2-ethoxy-5-(2-methyl-1,3-thiazol-4-yl)benzenesulfonamide
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Description
N-(2-chlorobenzyl)-2-ethoxy-5-(2-methyl-1,3-thiazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H12F3N3O2S and its molecular weight is 367.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Photophysical Properties
Research on benzenesulfonamide derivatives, such as the synthesis and characterization of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, reveals their significant photophysical and photochemical properties. These properties make them useful as photosensitizers in photodynamic therapy, particularly for Type II mechanisms in cancer treatment, due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Structural Studies and Tautomerism
Structural analysis of benzenesulfonamide derivatives, like the investigation into the tautomerism of 2,4-dichlorobenzenesulfonamide derivatives, contributes to our understanding of their chemical behavior and stability. These studies provide insights into their intramolecular hydrogen bonding and potential for creating stable, biologically active compounds (Beuchet, Leger, Varache-Lembège, & Nuhrich, 1999).
Anticancer and Antimicrobial Activities
Several benzenesulfonamide derivatives have been synthesized and evaluated for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Studies like the synthesis and characterization of celecoxib derivatives as possible agents against these conditions demonstrate the versatility and potential therapeutic applications of benzenesulfonamide derivatives in developing new treatments (Küçükgüzel et al., 2013).
Photodegradation and Environmental Implications
Investigations into the photodegradation of sulfonamide antibiotics, such as sulfamethoxazole, underpin the environmental impact and degradation pathways of these compounds. Understanding their photolability and the formation of photoproducts is crucial for assessing their persistence and potential environmental risks (Zhou & Moore, 1994).
Properties
IUPAC Name |
N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F3N3O2S/c1-8-7-25-15-20-9(2)12(14(24)22(8)15)21-13(23)10-5-3-4-6-11(10)16(17,18)19/h3-7H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNCJZBAVUCCIAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=C(C(=O)N12)NC(=O)C3=CC=CC=C3C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.